Cas no 1805760-96-6 (2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid)

• Product Name: 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid
• CAS No: 1805760-96-6
• MF: C₁₂H₁₀ClF₃O₅
• MW: 326.653013706207
• CID: 4939848
• Update Time: 2025-10-28

2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H10ClF3O5/c1-5(13)9(17)8-4-6(21-12(14,15)16)2-3-7(8)10(18)11(19)20/h2-5,10,18H,1H3,(H,19,20)
• InChI Key： BUWVWYTZBVSOSY-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1C(C(=O)O)O)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 326.0168856 g/mol
• Monoisotopic Mass: 326.0168856 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8
• Molecular Weight: 326.65

Additional information on 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid

Introduction to 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic Acid (CAS No. 1805760-96-6)

2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805760-96-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural framework comprising a mandelic acid core modified with both a 2-chloropropanoyl side chain and a trifluoromethoxy substituent. Such structural features make it a promising candidate for further exploration in drug discovery and medicinal chemistry, particularly in the development of novel therapeutic agents.

The presence of the chloropropanoyl moiety introduces electrophilic centers that can participate in various chemical transformations, including nucleophilic additions and condensation reactions, which are pivotal in constructing more complex molecular architectures. Concurrently, the trifluoromethoxy group enhances lipophilicity and metabolic stability, attributes that are highly desirable in pharmaceutical candidates to improve bioavailability and prolong half-life. These structural characteristics collectively position 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid as a versatile intermediate for synthesizing bioactive molecules.

In recent years, there has been growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic properties. The trifluoromethoxy substituent, in particular, is well-documented for its ability to modulate enzyme interactions and improve binding affinity in drug targets. For instance, fluorinated analogs have been successfully incorporated into antiviral and anticancer agents, where they contribute to enhanced efficacy and selectivity. The incorporation of this moiety into 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid suggests potential applications in similar therapeutic areas.

The 2-chloropropanoyl side chain further enriches the synthetic possibilities of this compound. Chloro-substituted acyl groups are frequently employed in medicinal chemistry due to their reactivity in peptide coupling reactions and as intermediates for amide bond formation. This functionality allows for the facile construction of peptidomimetics and other biologically relevant molecules. Moreover, the mandelic acid core itself is a well-known scaffold in drug design, with numerous examples demonstrating its utility in antimicrobial, anti-inflammatory, and analgesic applications. The combination of these structural elements makes 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid a multifaceted compound with broad potential applications.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for drug-like properties. Virtual screening techniques combined with molecular docking studies have identified several fluorinated compounds as promising candidates for further experimental validation. The structural features of 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid, including its fluorinated aromatic ring and reactive acyl group, align well with the criteria used to prioritize compounds for experimental investigation. Such computational approaches have already led to the discovery of novel therapeutic agents with improved pharmacological profiles.

Experimental synthesis and characterization of 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid have revealed interesting properties that further underscore its potential value. Spectroscopic analyses, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), confirm the structural integrity of the compound and provide insights into its conformational behavior. Additionally, preliminary biological assays have shown promising activity profiles in certain assay systems, warranting further investigation into its pharmacological effects.

The pharmaceutical industry continues to seek innovative strategies for overcoming resistance mechanisms associated with existing therapies. The unique structural attributes of 2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid, such as its fluorinated aromatic moiety and reactive acyl group, make it an attractive candidate for developing next-generation therapeutics. By leveraging advanced synthetic methodologies and computational tools, researchers can explore new derivatives with optimized properties for treating various diseases.

In conclusion,2-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid (CAS No. 1805760-96-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of a mandelic acid core, modified by both a chloropropanoyl side chain and a trifluoromethoxy substituent, offers diverse synthetic possibilities and favorable pharmacokinetic properties. As research progresses, this compound is expected to contribute to the development of novel therapeutic agents addressing unmet medical needs.